Cas no 1806751-42-7 (3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806751-42-7
• MF: C₉H₇F₃N₂O₆
• MW: 296.156893014908
• CID: 4839069
• Update Time: 2025-10-30

3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H7F3N2O6/c1-19-8-4(2-7(15)16)13-6(20-9(10,11)12)3-5(8)14(17)18/h3H,2H2,1H3,(H,15,16)
• InChI Key： SUOCMCJTXISDJP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(CC(=O)O)=N1)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 1.7
• Topological Polar Surface Area: 115

Additional information on 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic Acid (CAS No. 1806751-42-7)

The compound 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806751-42-7) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging utility in modern chemistry. The structure of this compound is characterized by a pyridine ring substituted with three distinct functional groups: a methoxy group at position 3, a nitro group at position 4, and a trifluoromethoxy group at position 6. Additionally, the acetic acid moiety is attached at position 2 of the pyridine ring, further enhancing its chemical reactivity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid. Researchers have employed various methodologies, including multi-component reactions and catalytic processes, to achieve high yields and purity levels. These synthetic strategies have been optimized to minimize environmental impact while ensuring scalability for industrial applications. The compound's unique electronic properties, stemming from the electron-donating methoxy group and the electron-withdrawing nitro and trifluoromethoxy groups, make it an attractive candidate for various applications.

In the pharmaceutical industry, 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid has shown promise as a lead compound in drug discovery programs targeting specific biological pathways. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory responses. The trifluoromethoxy group contributes significantly to the compound's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. Furthermore, the methoxy group at position 3 plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism.

Another emerging application of this compound lies in agrochemicals. Due to its potent pesticidal activity against various agricultural pests, it has been explored as a potential active ingredient in next-generation pesticides. Recent research has focused on optimizing its stability under environmental conditions while maintaining its efficacy against target organisms. The nitro group at position 4 contributes to the compound's oxidative properties, which are crucial for its pesticidal activity.

The material science community has also taken interest in 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid due to its potential as a building block for advanced materials. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. Additionally, researchers have investigated its use in polymer chemistry, where it serves as a functional monomer for synthesizing stimuli-responsive polymers.

From an environmental standpoint, understanding the fate and behavior of 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound undergoes rapid degradation under sunlight exposure due to the presence of conjugated chromophores in its structure. However, further research is needed to evaluate its long-term persistence in soil and aquatic environments.

In conclusion, 3-Methoxy-4-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806751